Cas no 703402-21-5 ((1R)-1-4-(benzyloxy)phenylethan-1-amine)

(1R)-1-[4-(Benzyloxy)phenyl]ethan-1-amine is a chiral amine compound featuring a benzyl-protected phenolic group and an ethanamine backbone. Its stereospecific (R)-configuration makes it valuable as a building block in asymmetric synthesis, particularly for pharmaceuticals and fine chemicals. The benzyloxy group enhances solubility in organic solvents while providing a handle for further functionalization. This compound is often utilized in the preparation of optically active intermediates, such as β-adrenergic receptor ligands or other bioactive molecules. Its high enantiomeric purity and stability under standard conditions make it a reliable choice for research and industrial applications requiring precise chirality control.
(1R)-1-4-(benzyloxy)phenylethan-1-amine structure
703402-21-5 structure
Product Name:(1R)-1-4-(benzyloxy)phenylethan-1-amine
CAS No:703402-21-5
MF:C15H17NO
MW:227.301584005356
MDL:MFCD06762033
CID:562303
PubChem ID:40465636
Update Time:2025-05-27

(1R)-1-4-(benzyloxy)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, a-methyl-4-(phenylmethoxy)-, (aR)-
    • BENZENEMETHANAMINE, Α-METHYL-4-(PHENYLMETHOXY)-, (ΑR)-
    • Benzenemethanamine,a-methyl-4-(phenylmethoxy)-, (aR)
    • (R)-(-)-1-(4-benzyloxyphenyl)ethylamine
    • (R)-1(4-benzyloxyphenyl)ethanamine
    • a-Methyl-4-(phenylMethoxy)
    • (1R)-1-[4-(benzyloxy)phenyl]ethan-1-amine
    • (1R)-1-[4-(benzyloxy)phenyl]ethanamine
    • J-501741
    • (AlphaR)-alpha-methyl-4-(benzyloxy)-benzenemethanamine
    • (R)-1-(4-(benzyloxy)phenyl)ethan-1-amine
    • (1R)-1-(4-phenylmethoxyphenyl)ethanamine
    • 703402-21-5
    • AKOS010377908
    • Benzenemethanamine,a-methyl-4-(phenylmethoxy)-,(aR)-
    • EN300-87795
    • CS-0000304
    • Benzenemethanamine,a-methyl-4-(phenylmethoxy)-,(aR)
    • Benzenemethanamine, -methyl-4-(phenylmethoxy)-, (R)-
    • (R)-alpha-Methyl-4-(benzyloxy)benzenemethaneamine
    • (1R)-1-4-(benzyloxy)phenylethan-1-amine
    • MDL: MFCD06762033
    • Inchi: 1S/C15H17NO/c1-12(16)14-7-9-15(10-8-14)17-11-13-5-3-2-4-6-13/h2-10,12H,11,16H2,1H3/t12-/m1/s1
    • InChI Key: QMDCQFSPDUEVRF-GFCCVEGCSA-N
    • SMILES: O(CC1C=CC=CC=1)C1C=CC(=CC=1)[C@@H](C)N

Computed Properties

  • Exact Mass: 227.13100
  • Monoisotopic Mass: 227.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • PSA: 35.25000
  • LogP: 3.98560

(1R)-1-4-(benzyloxy)phenylethan-1-amine Customs Data

  • HS CODE:2922199090
  • Customs Data:

    China Customs Code:

    2922199090

    Overview:

    2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

(1R)-1-4-(benzyloxy)phenylethan-1-amine Pricemore >>

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